molecular formula C15H16N6O2S2 B5018753 2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

Cat. No. B5018753
M. Wt: 376.5 g/mol
InChI Key: PDKWDMJAUKXWCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide, commonly known as "DEBA", is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. DEBA belongs to the family of benzothiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of DEBA is not fully understood, but it is believed to involve the inhibition of key enzymes that are involved in the growth and proliferation of cancer cells. DEBA has also been shown to disrupt bacterial cell membranes, leading to their death.
Biochemical and Physiological Effects:
DEBA has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer treatment. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are known to cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of DEBA is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. However, the synthesis of DEBA is relatively complex and requires specialized equipment and expertise. In addition, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on DEBA. One area of interest is the development of new anticancer drugs based on DEBA and its derivatives. Another potential direction is the development of new antibiotics to combat antibiotic-resistant bacterial strains. Finally, further studies are needed to fully understand the biochemical and physiological effects of DEBA and its potential applications in various fields.
In conclusion, DEBA is a promising chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its broad-spectrum antimicrobial activity and anticancer properties make it a potential candidate for the development of new drugs. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of DEBA involves the reaction of 6-ethoxy-2-mercaptobenzothiazole with 4,6-diamino-2-chloropyrimidine in the presence of a base such as potassium carbonate. The resulting product is then acetylated with acetic anhydride to obtain DEBA in good yields.

Scientific Research Applications

DEBA has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. DEBA has also been found to possess antimicrobial activity against various bacterial strains, making it a promising candidate for the development of new antibiotics.

properties

IUPAC Name

2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N6O2S2/c1-2-23-8-3-4-9-10(5-8)25-15(18-9)21-13(22)7-24-14-19-11(16)6-12(17)20-14/h3-6H,2,7H2,1H3,(H,18,21,22)(H4,16,17,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDKWDMJAUKXWCB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=CC(=N3)N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N6O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.